Cas no 115970-66-6 (IR-783)

IR-783 structure
IR-783 structure
Product name:IR-783
CAS No:115970-66-6
MF:C38H46ClN2NaO6S2
MW:749.3544
MDL:MFCD03093208
CID:131010
PubChem ID:354334231

IR-783 Chemical and Physical Properties

Names and Identifiers

    • 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-,inner salt, sodium salt (1:1)
    • IR 783
    • 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl...
    • 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]...
    • 3H-Indolium,2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]e
    • IR-783
    • SODIUM 4-(2-(2-(2-CHLORO-3-(2-(3,3-DIMETHYL-1-(4-SULFONATOBUTYL)-3H-INDOLIUM-2-YL)VINYL)CYCLOHEX-2-ENYLIDENE)ETHYLIDENE...
    • sodium,4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
    • 2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2h-indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3h-indolium hydroxide, inner salt sodium salt
    • 3,3-Dimethyl-2-(2-chloro-3-(2-(1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-(2H)-indol-2-ylidene)ethylidene)-1-cyclohexen-
    • sodium 4-[2-[(E)-2-[(3E)-2-chloro-3-[(2E)-2-[3,3-dimethyl-1-(4-sulfonatobutyl)indolin-2-ylidene]ethylidene]cyclohexen-1
    • 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H-indolium Inner Salt Sodium Salt
    • 3,3-DIMETHYL-2-[2-[-CHLORO-3-[2-[1,3-DIHYDRO-3,3-DIMETHYL-1-(4-SULFOBUTYL)-2H-INDOL 2-YLIDENE]-ETHYLIDENE]-1-CYCLOHEXEN-1-YL]ETHENYL]-1-(4-SULFOBUTYL)-3H-INDOLIUM HYDROXIDE, INNER SALT, MONOSODIUM SALT
    • Sodium 4-[2-[2-[2-Chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
    • IR-783 Dye content 90 %
    • IR783
    • 2-[2-[2-Chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H -indol-2-ylidene]-ethylidene]-1-cyclohexen-1-yl]-ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-3H -indolium hydroxide, inner salt sodiu
    • Sodium;4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-
    • Sodium 4-{2-[2-(2-chloro-3-{2-[3,3-dimethyl-1-(4-sulfonatobutyl)-1,3-dihydro-2H-indol-2-ylidene]ethylidene}cyclohex-1-en-1-yl)ethenyl]-3,3-dimethyl-3H-indol-1-ium-1-yl}butane-1-sulfonate
    • 2-[2-[2-Chloro-3
    • MFCD03093208
    • QQIQAVJARACLHE-UHFFFAOYSA-M
    • SY055929
    • DTXSID00701181
    • Sodium; 4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
    • F9995-0848
    • Sodium;4-[2-[2-[2-chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium-2-yl]ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-3,3-dimethylindol-1-yl]butane-1-sulfonate
    • Sodium 4-[2-[2-[2-Chloro-3-[2-[3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl]vinyl]-2-cyclohexen-1-ylidene]ethylidene]-3,3-dimethylindolin-1-yl]butane-1-sulfonate
    • sodium 2-[(1E)-2-[(3E)-2-chloro-3-{2-[(2Z)-3,3-dimethyl-1-(4-sulfonatobutyl)indol-2-ylidene]ethylidene}cyclohex-1-en-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfonatobutyl)indol-1-ium
    • 3H-Indolium, 2-[2-[2-chloro-3-[2-[1,3-dihydro-3,3-dimethyl-1-(4-sulfobutyl)-2H-indol-2-ylidene]ethylidene]-1-cyclohexen-1-yl]ethenyl]-3,3-dimethyl-1-(4-sulfobutyl)-, inner salt, sodium salt (1:1)
    • 3,3-DIMETHYL-2-[2-[-CHLORO-3-[2-[1,3-DIHYDRO-3,3-DIMETHYL-1-(4-SULFOBUTYL)-2H-INDOL 2-YLIDENE]-ETHYL
    • 115970-66-6
    • D97652
    • SODIUM 2-[2-(2-CHLORO-3-{2-[3,3-DIMETHYL-1-(4-SULFONATOBUTYL)INDOL-2-YLIDENE]ETHYLIDENE}CYCLOHEX-1-EN-1-YL)ETHENYL]-3,3-DIMETHYL-1-(4-SULFONATOBUTYL)INDOL-1-IUM
    • sodium 4-((E)-2-((E)-2-(2-chloro-3-((E)-2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate
    • MDL: MFCD03093208
    • Inchi: 1S/C38H47ClN2O6S2.Na/c1-37(2)30-16-5-7-18-32(30)40(24-9-11-26-48(42,43)44)34(37)22-20-28-14-13-15-29(36(28)39)21-23-35-38(3,4)31-17-6-8-19-33(31)41(35)25-10-12-27-49(45,46)47;/h5-8,16-23H,9-15,24-27H2,1-4H3,(H-,42,43,44,45,46,47);/q;+1/p-1
    • InChI Key: QQIQAVJARACLHE-UHFFFAOYSA-M
    • SMILES: ClC1C(C([H])([H])C([H])([H])C([H])([H])C=1C([H])=C([H])C1C(C([H])([H])[H])(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2[N+]=1C([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)[O-])=C([H])C([H])=C1C(C([H])([H])[H])(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C2N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])S(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 748.23800
  • Monoisotopic Mass: 748.2383515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 50
  • Rotatable Bond Count: 11
  • Complexity: 1460
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 137
  • Surface Charge: 1

Experimental Properties

  • Color/Form: crystal
  • Density: No data available
  • Melting Point: 209-212 °C (lit.)
  • Boiling Point: No data available
  • Flash Point: No data available
  • PSA: 137.41000
  • LogP: 9.74010
  • Vapor Pressure: No data available
  • Solubility: Not determined

IR-783 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Ambeed
A1001251-1mg
Sodium 4-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate
115970-66-6 98%
1mg
$7.0 2025-02-19
eNovation Chemicals LLC
Y1211869-1g
Sodium 4-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate
115970-66-6 95%
1g
$500 2024-07-23
TRC
I749010-100mg
IR-783
115970-66-6
100mg
$98.00 2023-05-18
ZHUO CAI SHENG WU
LCZC063-1g
IR 783
115970-66-6 95%
1g
$300.00 2021-09-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1250344-1g
IR-783
115970-66-6 98%
1g
¥1045.00 2024-08-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
S45550-100mg
IR 783
115970-66-6 98%
100mg
¥201.0 2024-07-19
TRC
I749010-250mg
IR-783
115970-66-6
250mg
$150.00 2023-05-18
ZHUO CAI SHENG WU
LCZC063-250mg
IR 783
115970-66-6 95%
250mg
$125.00 2021-09-16
Ambeed
A1001251-100mg
Sodium 4-(2-(2-(2-chloro-3-(2-(3,3-dimethyl-1-(4-sulfonatobutyl)-3H-indol-1-ium-2-yl)vinyl)cyclohex-2-en-1-ylidene)ethylidene)-3,3-dimethylindolin-1-yl)butane-1-sulfonate
115970-66-6 98%
100mg
$34.0 2025-02-19
TargetMol Chemicals
TD0106-2 mg
IR-783
115970-66-6 99.97%
2mg
¥ 310 2023-07-11

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Amadis Chemical Company Limited
(CAS:115970-66-6)IR-783
A949099
Purity:99%
Quantity:5g
Price ($):387.0